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Compound of Interest

4-Fluoro-4-piperidinecarboxylic
Compound Name: _ _
acid hydrochloride

Cat. No.: B1440651

An In-Depth Technical Guide to the Safe Handling of 4-Fluoro-4-piperidinecarboxylic acid
hydrochloride

Introduction

The incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal
chemistry, often enhancing metabolic stability, binding affinity, and bioavailability.[1] The title
compound, 4-Fluoro-4-piperidinecarboxylic acid hydrochloride, is a valuable building block
for drug discovery professionals, combining the rigid piperidine core with the unique
stereoelectronic properties of a geminal fluoro-substituent.[2] However, the precise safety
profile and handling requirements for this specific molecule are not extensively documented in
publicly available Safety Data Sheets (SDS).

This guide provides a comprehensive framework for the safe handling, storage, and disposal of
4-Fluoro-4-piperidinecarboxylic acid hydrochloride. By employing a hazard assessment
based on structural analogy to its constituent parts—the piperidine core, the carboxylic acid
moiety, the fluorine atom, and its hydrochloride salt form—we can construct a robust and
scientifically-grounded safety protocol. This document is intended for researchers, chemists,
and drug development professionals who may handle this or structurally similar compounds.

Section 1: Compound Identification and
Physicochemical Properties
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Proper identification is the first step in any chemical safety protocol. The hydrochloride salt form
dictates that this compound is a solid, which mitigates the risk of exposure to flammable and
volatile vapors associated with the parent piperidine, but introduces the potential for
aerosolization of dust during handling.

Property Value Source(s)

) 4-Fluoro-4-piperidinecarboxylic
Full Chemical Name _ , [31[4]
acid hydrochloride

CAS Number 1186663-32-0 [31[41[5]
Molecular Formula CeH11CIFNO2 [3114]
Molecular Weight 183.61 g/mol [3114]
Chemical Structure le.Chemical Structure

_ White to off-white crystalline
Inferred Physical Form i [6][7]
soli

Likely soluble in water and
Inferred Solubility polar protic solvents like [61[7]

methanol/ethanol

Store at room temperature
Recommended Storage ] [3114]
under an inert atmosphere

Section 2: Hazard Identification and Toxicological
Profile (Inferred)

A definitive toxicological profile for this compound is not available. Therefore, a conservative
hazard assessment is derived from its structural analogues. The primary hazards are
associated with the piperidine core, which is known for its toxicity and corrosivity, and the
irritant nature of the carboxylic acid and hydrochloride salt.
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_ Inferred Hazard .
Hazard Class GHS Pictogram Basis for Inference
Statement

Explicitly listed by a

) supplier.[3] The parent
. H302: Harmful if o
Acute Toxicity (Oral) I d piperidine has
swallowed.
moderate acute oral

toxicity.[8]

Piperidine-4-
carboxylic acid is a
known skin irritant
- . (H315).[9][10] 4-
) ) irritation. (Potentially S
Skin Corrosion / Fluoropiperidine
o H314: Causes severe )
Irritation ) causes severe skin
skin burns and eye
burns (H314).[11] A

conservative

H315: Causes skin

damage)

approach is

warranted.

Piperidine-4-
carboxylic acid is a
known eye irritant
o (H319).[9][10] 4-
_ eye irritation. S
Serious Eye Damage / Fluoropiperidine

I (Potentially H318:
Irritation causes severe eye

Causes serious eye
damage.[11] The

solid, dusty nature

H319: Causes serious

damage)

increases the risk of

severe eye contact.

The parent piperidine-
4-carboxylic acid is
B classified as a
Specific Target Organ H335: May cause ) o
. ) L respiratory irritant.[9]

Toxicity (STOT) respiratory irritation. i
[10] As a fine powder,
inhalation of dust is a

primary exposure risk.
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Toxicological Rationale:

» Piperidine Core: Piperidine itself is toxic and corrosive. It is readily absorbed through the skin
and can cause weakness, respiratory distress, and convulsions.[8]

¢ Fluorine Substituent: The carbon-fluorine bond is strong, but metabolic defluorination can
occur, potentially releasing fluoride ions or harmful metabolites like fluoroacetic acid.[2] While
unlikely to be a primary hazard in acute handling, this is a critical consideration for in-vivo
applications.

» Hydrochloride Salt: Amine hydrochloride salts are acidic and can cause irritation upon
contact with moist skin or mucous membranes.[6] The primary hazard during handling is the
inhalation of fine dust particles.

Section 3: Engineering Controls and Risk Mitigation

A multi-layered approach to risk mitigation is essential, starting with robust engineering controls
to minimize the possibility of exposure.

Primary Engineering Control: All manipulations of solid 4-Fluoro-4-piperidinecarboxylic acid
hydrochloride, including weighing, transferring, and preparing solutions, must be performed
inside a certified chemical fume hood. The fume hood provides critical protection against the
inhalation of aerosolized dust.

Secondary Controls:
o Designate a specific area within the lab for handling this compound.

e Ensure an eye wash station and safety shower are immediately accessible and tested
regularly.[12]

» Avoid working alone when handling this and other potentially hazardous materials.
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Caption: Risk management workflow for handling the compound.
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Section 4: Personal Protective Equipment (PPE)

The appropriate selection and consistent use of PPE is the final barrier between the researcher
and the chemical.

Task

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory

Receiving/Movin

g Container

Safety glasses

with side shields

Nitrile gloves

Standard lab

coat

Not required

Weighing/Transf

Chemical splash

goggles and face

Double-gloving
with nitrile or
neoprene gloves.
Check

Flame-resistant

lab coat, closed

Not required if
performed in a
certified fume

hood. Otherwise,

erring Solid ) a NIOSH-
shield manufacturer's at the front
o approved
compatibility ) ]
respirator with
chart.[13] ]
P100 filter.
Not required if
Preparing Chemical splash Nitrile or performed in a
] Lab coat B
Solutions goggles neoprene gloves certified fume
hood.
Handling Dilute Safety glasses o )
) o ) Nitrile gloves Lab coat Not required
Solutions (<1 M) with side shields
) . ) Required.
Chemical splash Heavy-duty nitrile  Chemical-

Cleaning Spills

goggles and face
shield

or butyl rubber

gloves

resistant apron

over lab coat

NIOSH-approved
respirator with
P100 filter.

Section 5: Protocols for Safe Handling and Storage

Adherence to standardized protocols minimizes variability and risk.

Protocol 5.1: Weighing and Preparing a Stock Solution
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o Preparation: Don all required PPE (goggles, face shield, lab coat, double gloves). Confirm
the fume hood sash is at the appropriate height and airflow is optimal.

o Staging: Place a weigh boat on an analytical balance inside the fume hood. Also place a
spatula, the chemical container, and a vial for the final solution inside the hood.

o Transfer: Carefully open the container. Using the spatula, gently transfer the desired amount
of solid to the weigh boat. Avoid any actions that could generate dust. Close the primary
container immediately.

» Dissolution: Transfer the weighed solid into the designated vial. Using a pipette, add the
desired solvent to the vial and cap securely. Mix gently until dissolved.

o Cleanup: Carefully wipe down the spatula and any surfaces inside the fume hood with a
damp cloth. Dispose of the weigh boat and cloth in the designated solid hazardous waste
container.

» Doffing PPE: Remove PPE in the correct order (gloves first, then face shield/goggles, then
lab coat). Wash hands thoroughly with soap and water.[13]

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents.[14] Storage
under an inert atmosphere is recommended for long-term stability.[3]

Section 6: Emergency Response Procedures

Rapid and correct response to an emergency can significantly mitigate harm.
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Emergency Event
@ Exposure Route?

Solid Powder Eye Contact Inhalation

Evacuate Area. Evacuate Area.
Remove contaminated clothing. Flush eyes with water for 15 min, Move to fresh air.
Flush skin with water for 15 min. lifting eyelids. If not breathing, give artificial respiration.

Spill Personal Exposure

Skin Contact

Don appropriate PPE.
Absorb with inert material (vermiculite).
Collect and place in sealed container.
Decontaminate area.

Don appropriate PPE.
Cover with absorbent material.
Seek medical attention. Seek immediate medical attention, Seek medical attention.

Collect with non-sparking tools.
Place in sealed container for disposal

Click to download full resolution via product page
Caption: Decision-making flowchart for emergency response.
Detailed Emergency Protocols:

o Skin Contact: Immediately remove all contaminated clothing.[12] Flush the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation develops or persists.[10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[12] Remove contact lenses if present and easy to do.
Seek immediate medical attention from an ophthalmologist.

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or seek immediate medical
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attention.[13]

Minor Solid Spill (<19g): If safe to do so, restrict access to the area. Wearing appropriate PPE,
gently cover the spill with an inert absorbent material like sand or vermiculite. Carefully
sweep the material into a sealed container for hazardous waste disposal.[10][14]

Fire: The compound is not expected to be flammable, but containers may burn, emitting toxic
and corrosive fumes (e.g., NOx, HCI, HF).[10] Use extinguishing media suitable for the
surrounding fire, such as dry chemical, carbon dioxide, or water spray.[14] Firefighters must
wear self-contained breathing apparatus (SCBA) and full protective gear.[12]

Section 7: Waste Disposal

All waste containing 4-Fluoro-4-piperidinecarboxylic acid hydrochloride, including empty
containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous

waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, sealed container designated for halogenated organic
waste.

Disposal: All waste must be disposed of through a licensed hazardous waste disposal
company, in accordance with all local, state, and federal regulations. Do not dispose of down
the drain.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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